Cas no 2172104-48-0 (methyl 7-nitro-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate)

• Product Name: methyl 7-nitro-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate
• CAS No: 2172104-48-0
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• CID: 6601387
• PubChem ID: 165872747
• Update Time: 2025-10-15

methyl 7-nitro-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-nitro-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate
• 2172104-48-0
• EN300-1609410

• Inchi： 1S/C10H8N2O5/c1-17-10(14)5-2-3-7(12(15)16)8-6(5)4-11-9(8)13/h2-3H,4H2,1H3,(H,11,13)
• InChI Key： UPDURWQWNPJUGP-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=C(C(=O)OC)C=2CN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.04332136g/mol
• Monoisotopic Mass: 236.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 101Ų

Additional information on methyl 7-nitro-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate

Research Brief on Methyl 7-nitro-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate (CAS: 2172104-48-0)

Methyl 7-nitro-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate (CAS: 2172104-48-0) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique isoindole scaffold, has been explored for its utility as a building block in the synthesis of more complex molecules with pharmacological activities. Recent studies have focused on its role in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

The structural features of methyl 7-nitro-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate make it a versatile intermediate in organic synthesis. The presence of a nitro group and a carboxylate ester functionality allows for further chemical modifications, enabling the creation of diverse derivatives. Researchers have leveraged these properties to design and synthesize compounds with enhanced biological activities. For instance, derivatives of this compound have shown promising results in preliminary screenings for anti-cancer and anti-microbial properties.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the anti-proliferative effects of methyl 7-nitro-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate derivatives on various cancer cell lines. The study revealed that certain derivatives exhibited potent inhibitory activity against tumor growth, with IC50 values in the low micromolar range. Mechanistic studies suggested that these compounds induce apoptosis via the mitochondrial pathway, highlighting their potential as lead compounds for further development.

Another area of interest is the compound's role in the synthesis of heterocyclic compounds, which are prevalent in many FDA-approved drugs. A recent patent application disclosed the use of methyl 7-nitro-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate as a key intermediate in the preparation of novel kinase inhibitors. These inhibitors target specific signaling pathways implicated in inflammatory and autoimmune diseases, offering new therapeutic avenues for these conditions.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives based on this scaffold. Researchers are actively exploring strategies to improve solubility, bioavailability, and target specificity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide the design of next-generation compounds with improved efficacy and safety profiles.

In conclusion, methyl 7-nitro-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate (CAS: 2172104-48-0) represents a valuable chemical entity in the realm of drug discovery. Its versatility as a synthetic intermediate and its potential biological activities make it a subject of ongoing research. Future studies are expected to further elucidate its therapeutic potential and expand its applications in medicinal chemistry.